2-Chloro-5,8,9,10-tetrahydrocyclohepta[b]indole

• Molecular Formula: C13H12ClN
• Molecular Weight: 217.69 g/mol
• IUPAC Name: 2-chloro-5,8,9,10-tetrahydrocyclohepta[b]indole
• InChI: InChI=1S/C13H12ClN/c14-9-6-7-13-11(8-9)10-4-2-1-3-5-12(10)15-13/h3,5-8,15H,1-2,4H2
• InChI Key: CGHHYWCSYCDIEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC2=C(C1)C3=C(N2)C=CC(=C3)Cl

Description

The compound 2-Chloro-5,8,9,10-tetrahydrocyclohepta[b]indole belongs to a class of fused polycyclic indole derivatives characterized by a seven-membered cycloheptane ring fused to an indole core. For instance, 2-Chloro-5,6,7,8,9,10-hexahydrocyclohepta[b]indole-6-carboxamide (C₁₄H₁₅ClN₂O, MW 262.737) shares the chloro-substituted indole core but features a carboxamide group and additional hydrogenation . Such compounds are intermediates in drug discovery, particularly for kinase inhibition and antimicrobial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5,8,9,10-tetrahydrocyclohepta[b]indole typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the acid-catalyzed condensation and cyclization of 1-oxo-1,2,3,4,5,10-hexahydrocyclohepta[b]indole with 2-amino-5-chlorobenzophenone in glacial acetic acid . This reaction proceeds through the formation of an intermediate, which then undergoes cyclization to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5,8,9,10-tetrahydrocyclohepta[b]indole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: This can lead to the formation of more saturated derivatives.

Substitution: The chlorine atom can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can replace the chlorine atom under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield hydroxylated or carbonylated derivatives, while substitution reactions can produce various substituted indoles .

Scientific Research Applications

2-Chloro-5,8,9,10-tetrahydrocyclohepta[b]indole has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Indole derivatives are known for their biological activities, including antimicrobial and anticancer properties.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-5,8,9,10-tetrahydrocyclohepta[b]indole involves its interaction with specific molecular targets. The chlorine atom and the indole ring system play crucial roles in its binding affinity and activity. The compound can interact with enzymes, receptors, or DNA, leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural differences among analogues include:

• Hydrogenation state: Tetrahydro (5,8,9,10-tetrahydro) vs. hexahydro (5,6,7,8,9,10-hexahydro) derivatives.
• Substituents :
  • Chloro vs. Bromo : 2-Bromo-5,6,7,8,9,10-hexahydrocyclohepta[b]indole (CAS 21865-50-9) replaces chlorine with bromine, altering steric and electronic properties .
  • Carboxamide vs. Ketone : 2-Chloro-7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-one (CAS 59958-83-7) features a ketone group instead of a carboxamide, impacting hydrogen-bonding capacity .
  • Alkyl Groups : 2-tert-Butyl-5,6,7,8,9,10-hexahydrocyclohepta[b]indole introduces a bulky substituent, likely enhancing lipophilicity and kinase inhibitor activity .

Physicochemical Properties

Compound	Molecular Formula	Substituents	Melting Point (°C)	Key Functional Groups
2-Chloro-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-ylidene malononitrile	C₁₆H₁₀ClN₃	Cl, malononitrile	190	Cyano, chloro
2-Chloro-5,6,7,8,9,10-hexahydrocyclohepta[b]indole-6-carboxamide	C₁₄H₁₅ClN₂O	Cl, carboxamide	N/A	Carboxamide, chloro
8-Chloro-4,5,6,11-tetrahydroisoxazolo[40,30:6,7]cyclohepta[b]indole	C₁₃H₁₀ClN₃O	Cl, isoxazole	N/A	Isoxazole, chloro
2-tert-Butyl-5,6,7,8,9,10-hexahydrocyclohepta[b]indole	C₁₇H₂₂N₂	tert-Butyl	N/A	Alkyl substituent